Cas no 21394-44-5 (Methionine,N-(1-oxododecyl)-)
Methionine,N-(1-oxododecyl)- structure
Product Name:Methionine,N-(1-oxododecyl)-
CAS No:21394-44-5
MF:C17H33NO3S
MW:331.513824224472
CID:274112
PubChem ID:89490
Update Time:2025-04-19
Methionine,N-(1-oxododecyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methionine,N-(1-oxododecyl)-
- 2-(dodecanoylamino)-4-methylsulfanylbutanoic acid
- N-(1-Oxododecyl)-DL-methionine
- N-dodecanoyl-L-methionine
- N-dodecanoylmethionine
- EINECS 244-358-8
- N-Lauroyl Methionine
- 21394-44-5
- N-(1-Hydroxydodecylidene)methionine
- DTXSID20943940
- SCHEMBL5325569
-
- Inchi: 1S/C17H33NO3S/c1-3-4-5-6-7-8-9-10-11-12-16(19)18-15(17(20)21)13-14-22-2/h15H,3-14H2,1-2H3,(H,18,19)(H,20,21)
- InChI Key: PFSGUIFKRGNSHV-UHFFFAOYSA-N
- SMILES: S(C)CCC(C(=O)O)NC(CCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 331.21829
- Monoisotopic Mass: 331.21811509g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 15
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 91.7Ų
Experimental Properties
- PSA: 66.4
Methionine,N-(1-oxododecyl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
21394-44-5 (Methionine,N-(1-oxododecyl)-) Related Products
- 1999-34-4(Glycylmethionine)
- 65-82-7(N-Acetyl-L-methionine)
- 1115-47-5(N-Acetyl-DL-methionine)
- 1509-92-8(N-Acetyl-D-methionine)
- 1999-43-5(DL-Alanyl-DL-methionine)
- 1109-92-8(N-ACETYL-D-METHIONINE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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